GSK2245035 maleate
Catalog No.
S15803529
CAS No.
1325212-97-2
M.F
C24H38N6O6
M. Wt
506.6 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
1325212-97-2
Product Name
GSK2245035 maleate
IUPAC Name
6-amino-2-[(2S)-pentan-2-yl]oxy-9-(5-piperidin-1-ylpentyl)-7H-purin-8-one;(Z)-but-2-enedioic acid
Molecular Formula
C24H38N6O6
Molecular Weight
506.6 g/mol
InChI
InChI=1S/C20H34N6O2.C4H4O4/c1-3-10-15(2)28-19-23-17(21)16-18(24-19)26(20(27)22-16)14-9-5-8-13-25-11-6-4-7-12-25;5-3(6)1-2-4(7)8/h15H,3-14H2,1-2H3,(H,22,27)(H2,21,23,24);1-2H,(H,5,6)(H,7,8)/b;2-1-/t15-;/m0./s1
InChI Key
MWVXFHFYGZBEBN-DASCVMRKSA-N
SMILES
Array
Canonical SMILES
CCCC(C)OC1=NC(=C2C(=N1)N(C(=O)N2)CCCCCN3CCCCC3)N.C(=CC(=O)O)C(=O)O
Isomeric SMILES
CCC[C@H](C)OC1=NC(=C2C(=N1)N(C(=O)N2)CCCCCN3CCCCC3)N.C(=C\C(=O)O)\C(=O)O
Hydrogen Bond Acceptor Count
10
Hydrogen Bond Donor Count
4
Exact Mass
506.28528295 Da
Monoisotopic Mass
506.28528295 Da
Heavy Atom Count
36
UNII
P7H1142RHT
Dates
Last modified: 08-15-2024
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